Cas no 2820536-80-7 (7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one)

• Product Name: 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one
• CAS No: 2820536-80-7
• MF: C₈HBrClF₃N₂O
• MW: 313.458550214767
• CID: 6776819
• PubChem ID: 164876023
• Update Time: 2025-07-02

7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2820536-80-7
• SCHEMBL24649093
• 7-BROMO-2-CHLORO-5,6,8-TRIFLUORO-1H-QUINAZOLIN-4-ONE
• F98351
• 7-Bromo-2-chloro-5,6,8-trifluoroquinazolin-4(3H)-one
• SY390286
• MFCD35150132
• 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one

• Inchi： 1S/C8HBrClF3N2O/c9-2-4(12)3(11)1-6(5(2)13)14-8(10)15-7(1)16/h(H,14,15,16)
• InChI Key： HJXFSNJYDKOUJG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2C(NC(=NC=2C=1F)Cl)=O)F)F

Computed Properties

• Exact Mass: 311.89129g/mol
• Monoisotopic Mass: 311.89129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one

Comprehensive Overview of 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one (CAS No. 2820536-80-7)

The compound 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one (CAS No. 2820536-80-7) is a fluorinated quinazolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine substitution at the 7-position and chloro and trifluoro groups at strategic locations, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a kinase inhibitor scaffold and its role in modulating biological pathways.

In recent years, the demand for fluorinated heterocycles like 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds are pivotal. The presence of multiple halogens (Br, Cl, F) in its structure also makes it a candidate for cross-coupling reactions, a hot topic in synthetic chemistry forums and AI-driven drug design platforms.

From an SEO perspective, users frequently search for terms like "quinazolinone synthesis", "fluorinated drug intermediates", and "CAS 2820536-80-7 suppliers". These queries reflect the compound's commercial and academic relevance. Notably, its heterocyclic core is often compared to FDA-approved drugs, sparking discussions on structure-activity relationships (SAR) in online scientific communities.

The compound's thermal stability and solubility profile are also critical for formulation scientists. Recent publications highlight its utility in high-throughput screening libraries, addressing the need for diverse chemical space exploration—a key focus area for AI-assisted molecular discovery tools like AlphaFold and Schrödinger's Suite.

Environmental considerations are another trending angle. The green chemistry community evaluates halogenated compounds like 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one for sustainable synthesis routes, leveraging catalysis and flow chemistry to minimize waste. This resonates with the broader push toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In analytical chemistry, advanced techniques such as LC-MS and NMR are employed to characterize this compound, addressing common search queries like "CAS 2820536-80-7 characterization data". Its chromatographic behavior is frequently documented in open-access journals, enhancing its visibility in digital research databases.

Looking ahead, the integration of 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one into combinatorial chemistry workflows and fragment-based drug design underscores its versatility. As the scientific community prioritizes AI-driven hit identification, this compound's molecular descriptors (e.g., logP, polar surface area) are increasingly analyzed via machine learning algorithms.

To summarize, 7-Bromo-2-chloro-5,6,8-trifluoro-1H-quinazolin-4-one (CAS No. 2820536-80-7) represents a multifaceted tool for modern chemistry, bridging gaps between academic research, industrial applications, and digital innovation. Its alignment with trending scientific paradigms ensures sustained interest across multidisciplinary platforms.